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Compound of Interest

Compound Name: Pyroxasulfone

Cat. No.: B108660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of pyroxasulfone, a potent herbicide, is crucial to ensure laboratory

safety, protect the environment, and maintain regulatory compliance. Improper disposal can

lead to environmental contamination, particularly of water sources, due to its mobility in soil and

high toxicity to aquatic plants.[1][2] Adherence to established protocols is essential to minimize

risks of chemical exposure and prevent harmful environmental impacts.

Immediate Safety and Logistical Information
Before handling pyroxasulfone, it is imperative to consult the Safety Data Sheet (SDS) for

specific hazard information and handling instructions.[2] Always wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety glasses or goggles,

and a lab coat.[3] In case of a spill, immediately alert personnel in the area, contain the spill

using an appropriate spill kit, and follow your institution's emergency response procedures.[2]

Waste Characterization and Segregation
All pyroxasulfone waste is considered hazardous chemical waste. It is crucial to segregate

pyroxasulfone waste from other waste streams to prevent dangerous reactions. Do not mix

pyroxasulfone waste with other chemical wastes unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Pyroxasulfone waste streams in a laboratory setting typically include:
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Solid Pyroxasulfone Waste: Unused or expired pure pyroxasulfone, contaminated

weighing paper, and disposable labware.

Liquid Pyroxasulfone Waste: Aqueous solutions containing pyroxasulfone from

experiments.

Contaminated Lab Materials: Gloves, bench paper, and other materials contaminated with

pyroxasulfone.

Step-by-Step Disposal Procedures
Container Selection and Labeling:

Use a sturdy, leak-proof container that is chemically compatible with pyroxasulfone.

Plastic containers are generally preferred.

The container must have a secure, screw-top lid and be kept closed except when adding

waste.

As soon as the first piece of waste is added, label the container with a hazardous waste

tag provided by your EHS department. The label must include the chemical name

("Pyroxasulfone"), the associated hazards (e.g., "Toxic," "Environmental Hazard"), and

the accumulation start date.

Waste Accumulation:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic

chemical waste in the SAA.

Disposal of Different Waste Streams:

Solid Pyroxasulfone Waste:

Place unused or expired pure pyroxasulfone directly into the designated hazardous

waste container.
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Contaminated items such as weighing paper, pipette tips, and other disposable labware

should also be placed in this container.

Liquid Pyroxasulfone Waste:

Collect all aqueous solutions containing pyroxasulfone in a designated, labeled

hazardous waste container for liquids.

Do not pour pyroxasulfone solutions down the drain. This is a violation of regulations

and can lead to environmental contamination.

The first three rinses of any container that held a highly toxic chemical must also be

collected as hazardous waste.

Contaminated Lab Materials:

Place gloves, bench paper, and other contaminated materials into a separate, labeled

hazardous waste container for solid waste.

Requesting Waste Pick-up:

Once the waste container is full or has been in the SAA for the maximum allowable time

(typically up to 12 months for partially filled containers), contact your institution's EHS

department to arrange for a waste pick-up.

Quantitative Data for Pyroxasulfone Disposal
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Parameter Value/Information Source

UN Number
3077 (for solid), 3082 (for

liquid)

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID, N.O.S. (Pyroxasulfone)

or ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S.

(Pyroxasulfone)

Hazard Class
9 (Miscellaneous Dangerous

Goods)

Packing Group III

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.

Experimental Protocols Referenced
While specific experimental protocols for the disposal of pyroxasulfone are not detailed in the

provided search results, the general principles of laboratory chemical waste disposal should be

followed. These protocols are established by regulatory bodies like the EPA and are

implemented by institutional EHS departments. The key "experiment" in this context is the

proper segregation and containment of hazardous waste, for which the methodology is

described in the step-by-step procedures above.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

pyroxasulfone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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